Cas no 2034459-53-3 (4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)

4-[4-(3-Fluoro-4-methoxybenzoyl)piperazin-1-yl]-1λ⁶-thiane-1,1-dione is a fluorinated and methoxy-substituted benzoylpiperazine derivative featuring a sulfone-functionalized thiane moiety. This compound exhibits potential utility in medicinal chemistry and drug discovery due to its unique structural framework, combining a piperazine core with a sulfone group, which may enhance binding affinity and metabolic stability. The presence of fluorine and methoxy substituents on the aromatic ring can influence electronic properties and bioavailability. Its well-defined molecular architecture makes it a promising intermediate for the development of bioactive molecules, particularly in targeting CNS or GPCR-related pathways. The compound's synthetic versatility allows for further functionalization to explore structure-activity relationships.

4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione structure

2034459-53-3 structure

Product Name:4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

CAS No:2034459-53-3

MF:C₁₇H₂₃FN₂O₄S

MW:370.438926935196

CID:5553028

Update Time:2025-06-13

4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone
- 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
- Inchi： 1S/C17H23FN2O4S/c1-24-16-3-2-13(12-15(16)18)17(21)20-8-6-19(7-9-20)14-4-10-25(22,23)11-5-14/h2-3,12,14H,4-11H2,1H3
- InChI Key： LCEUFNLMSOAGRG-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2CCS(=O)(=O)CC2)CC1)(C1=CC=C(OC)C(F)=C1)=O

4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6524-6241-2μmol	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	2μmol	$85.5	2023-09-08
Life Chemicals	F6524-6241-5μmol	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	5μmol	$94.5	2023-09-08
Life Chemicals	F6524-6241-1mg	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	1mg	$81.0	2023-09-08
Life Chemicals	F6524-6241-2mg	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	2mg	$88.5	2023-09-08
Life Chemicals	F6524-6241-3mg	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	3mg	$94.5	2023-09-08
Life Chemicals	F6524-6241-4mg	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	4mg	$99.0	2023-09-08
Life Chemicals	F6524-6241-5mg	4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione	2034459-53-3	5mg	$103.5	2023-09-08

4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Related Literature

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Related Categories

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Additional information on 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

Comprehensive Overview of 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione (CAS No. 2034459-53-3)

The compound 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione (CAS No. 2034459-53-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperazine ring and a thiane-1,1-dione moiety, this molecule is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its fluorinated aromatic component, which often enhances bioavailability and metabolic stability in therapeutic agents.

In recent years, the demand for fluorinated compounds has surged due to their pivotal role in modern medicinal chemistry. The presence of a 3-fluoro-4-methoxybenzoyl group in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This trend is reflected in the increasing number of searches for terms like "fluorinated drug candidates 2023" and "piperazine derivatives in medicine," highlighting the scientific community's focus on innovative chemical scaffolds.

The thiane-1,1-dione segment of the molecule is another area of interest, as sulfur-containing heterocycles are known for their diverse biological activities. This structural motif is frequently associated with enzyme inhibition and receptor modulation, making it a valuable target for researchers investigating new treatments for chronic diseases. Online queries such as "sulfur heterocycles in drug design" and "thiane derivatives biological activity" underscore the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, the preparation of 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for further pharmacological evaluation. The compound's CAS No. 2034459-53-3 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

Given the rising interest in personalized medicine and targeted therapies, this compound's potential applications extend to areas such as oncology and central nervous system (CNS) disorders. Its structural complexity and functional groups make it a promising candidate for high-throughput screening campaigns aimed at identifying novel bioactive molecules. Searches for "new piperazine-based drugs" and "fluorine in CNS drug development" further emphasize its relevance in cutting-edge research.

In conclusion, 4-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione represents a compelling example of how advanced chemical design can address unmet medical needs. Its combination of fluorine substitution, piperazine linkage, and sulfur-containing heterocycle positions it as a valuable tool for scientists exploring next-generation therapeutics. As the pharmaceutical landscape evolves, compounds like this will continue to play a pivotal role in shaping the future of drug discovery.